1-Octyl-3-[(octyloxy)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride

• CAS No.: 109796-09-0
• Molecular Formula: C20H41ClN2O
• Molecular Weight: 361.0 g/mol
• IUPAC Name: 3-(octoxymethyl)-1-octyl-1,2-dihydroimidazol-1-ium;chloride
• InChI: InChI=1S/C20H40N2O.ClH/c1-3-5-7-9-11-13-15-21-16-17-22(19-21)20-23-18-14-12-10-8-6-4-2;/h16-17H,3-15,18-20H2,1-2H3;1H
• InChI Key: XCPHOYJDVFTCFU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC[NH+]1CN(C=C1)COCCCCCCCC.[Cl-]

Description

1-Octyl-3-[(octyloxy)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride is a quaternary ammonium compound with a unique structure that includes an imidazolium ring. This compound is known for its ionic liquid properties, making it useful in various chemical and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Octyl-3-[(octyloxy)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride typically involves the alkylation of imidazole derivatives. One common method is the reaction of 1-octylimidazole with octyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to optimize the reaction conditions and yield. The use of high-purity starting materials and controlled reaction environments ensures the production of high-quality this compound.

Chemical Reactions Analysis

Types of Reactions

1-Octyl-3-[(octyloxy)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the chloride ion can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium azide or potassium cyanide in polar solvents.

Major Products Formed

Oxidation: Formation of corresponding imidazolium oxides.

Reduction: Formation of reduced imidazolium derivatives.

Substitution: Formation of azido or cyano derivatives.

Scientific Research Applications

1-Octyl-3-[(octyloxy)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride has a wide range of applications in scientific research:

Chemistry: Used as a solvent and catalyst in organic synthesis due to its ionic liquid properties.

Biology: Investigated for its antimicrobial properties and potential use in drug delivery systems.

Medicine: Explored for its role in enhancing the solubility and stability of pharmaceutical compounds.

Industry: Utilized in electrochemical applications, including batteries and supercapacitors, due to its high ionic conductivity.

Mechanism of Action

The mechanism of action of 1-Octyl-3-[(octyloxy)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride involves its interaction with molecular targets through ionic interactions and hydrogen bonding. The imidazolium ring can interact with various biological molecules, affecting their function and stability. The compound’s hydrophobic octyl chains facilitate its incorporation into lipid membranes, enhancing its bioavailability and efficacy.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-3-octylimidazolium chloride
• 1-Butyl-3-methylimidazolium chloride
• 1-Hexyl-3-methylimidazolium chloride

Uniqueness

1-Octyl-3-[(octyloxy)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride is unique due to its specific structural features, including the octyloxy group, which imparts distinct physicochemical properties. This makes it particularly suitable for applications requiring high thermal stability and ionic conductivity.